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Compound of Interest

Compound Name: 2,6-Difluorobenzonitrile

Cat. No.: B137791

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2,6-Difluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling
precautions for 2,6-Difluorobenzonitrile (CAS No. 1897-52-5). The information is intended to
guide laboratory personnel, researchers, and professionals in the pharmaceutical and
agrochemical industries in the safe management and use of this compound.

Chemical Identification and Physical Properties

2,6-Difluorobenzonitrile, with the synonym DFBN, is a fluorinated aromatic compound widely
used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its
unique fluorinated structure enhances reactivity, stability, solubility, and bioavailability in
derivative compounds.[2]

Table 1: Physical and Chemical Properties of 2,6-Difluorobenzonitrile
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Property Value Source(s)

CAS Number 1897-52-5 [1]

Molecular Formula C7HsF2N [2]

Molecular Weight 139.10 g/mol [2][3]
White to light brown/yellow

Appearance crystalline powder, solid, or [21[41[5]
mass.[2][4][5]

Melting Point 25-28 °C (lit.) [6]

Boiling Point 197-198 °C [6]

Density 1.246 g/mL at 25 °C (lit.) [6]

_ 80°C /176 °Ft0 90 °C/194.0
Flash Point [1][6]

°F (closed cup)

Water Solubility

1.87 g/L at 19.85 °C

[5107]

LogP (Octanol/Water Partition

Coefficient)

1.9

[7]

Hazard Identification and Classification

2,6-Difluorobenzonitrile is classified as a hazardous chemical.[1] The primary hazards are

acute toxicity if ingested, inhaled, or in contact with skin; it also causes skin, eye, and

respiratory irritation.[1][4]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1][3]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][3]

Signal Word: Warning[1]

Toxicological Information

The toxicological properties of 2,6-Difluorobenzonitrile have not been fully investigated.[4]

Like other nitrile compounds, it may be metabolized to cyanide, which can inhibit cytochrome

oxidase and impair cellular respiration.[4] This can lead to symptoms such as headache,

dizziness, weakness, collapse, unconsciousness, and potentially death.[4]

Table 3: Acute Toxicity Data

Exposure Route Species Value Source(s)
) LD50: 1153.8 mg/kg
Oral Mice and Rats (male) [7]
bw
Dermal Rat (male/female) LD50: > 2000 mg/kg [7]
Inhalation Rat (male/female) LC50: > 2.64 g/m3 [7]

Potential Mechanism of Toxicity
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The toxicity of certain nitrile compounds is linked to their in-vivo metabolism, which can release
cyanide. Cyanide then acts as a potent inhibitor of cellular respiration. The diagram below
illustrates this proposed pathway.
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Figure 1: Proposed Metabolic Toxicity Pathway
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Figure 2: Hierarchy of Controls for Safe Handling

Engineering Controls
(Most Effective)

Administrative Controls

Personal Protective Equipment
(Least Effective)

Examples
N

AN

¢ Use in a chemical fume hood
» Ensure adequate ventilation
« Provide eyewash stations and safety showers

S~ Examples

 Develop Standard Operating Procedures (SOPs)
* Provide chemical safety training
« Restrict access to authorized personnel

Exari‘nples
|

 Safety goggles or face shield (EN166)

» Chemical-resistant gloves and protective clothing
* NIOSH/MSHA approved respirator (if needed)
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Figure 3: First Aid Workflow for Exposure

Exposure Occurs

Roul
Inhalation Skin Contact Eye Contact

1. Immediately flush skin with plenty of water for at least 15 minutes. Jll 1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contaminated clothing and shoes. 2. Remove contact lenses if present and easy to do.

1. Do NOT induce vomiting.
2. Rinse mouth with water.
3. Never give anything by mouth to an unconscious person.

1. Move to fresh air
2. 1f not breathing, give artificial respiration.
3. If breathing is difficult, give oxygen.

Get Immediate Medical Attention
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Figure 4: Accidental Spill Response Workflow

Spill Detected

[Evacuate personnel to safe areas.

. Ensure adequate ventilation.
Keep people upwind.

Remove all sources of ignition.
Use non-sparking tools.

Wear appropriate PPE
(gloves, goggles, respirator, protective clothing).

Prevent further leakage if safe to do so.
Avoid dust formation.

Sweep up material and shovel into a suitable, labeled container for disposal.

Dispose of waste according to local, regional, and national regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Difluorobenzonitrile safety, toxicity, and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137791#2-6-difluorobenzonitrile-safety-toxicity-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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